Cas no 2092120-37-9 (1,2-Cyclopropanedicarboxylic acid, 1-fluoro-)

• Product Name: 1,2-Cyclopropanedicarboxylic acid, 1-fluoro-
• CAS No: 2092120-37-9
• MF: C₅H₅FO₄
• MW: 148.089205503464
• CID: 5254422
• Update Time: 2025-07-19

1,2-Cyclopropanedicarboxylic acid, 1-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopropanedicarboxylic acid, 1-fluoro-

• Inchi： 1S/C5H5FO4/c6-5(4(9)10)1-2(5)3(7)8/h2H,1H2,(H,7,8)(H,9,10)
• InChI Key： IVBXBOXHDNESEJ-UHFFFAOYSA-N
• SMILES： C1(F)(C(O)=O)CC1C(O)=O

Additional information on 1,2-Cyclopropanedicarboxylic acid, 1-fluoro-

Introduction to 1,2-Cyclopropanedicarboxylic acid, 1-fluoro- (CAS No. 2092120-37-9) and Its Emerging Applications in Chemical Biology

1,2-Cyclopropanedicarboxylic acid, 1-fluoro-, identified by the chemical abstracts service number 2092120-37-9, is a fluorinated derivative of 1,2-cyclopropanedicarboxylic acid. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and promising applications in drug discovery and molecular research. The presence of a fluorine atom at the 1-position introduces enhanced metabolic stability and binding affinity, making it a valuable scaffold for developing novel therapeutic agents.

The fluoro-substituted cyclopropane core in this compound is particularly noteworthy for its ability to modulate biological pathways. Fluorine atoms are well-known for their ability to influence the pharmacokinetic and pharmacodynamic properties of molecules, often improving their bioavailability and efficacy. In recent years, there has been a surge in research focused on fluorinated heterocycles, with 1,2-cyclopropanedicarboxylic acid, 1-fluoro- emerging as a key intermediate in the synthesis of bioactive compounds.

One of the most compelling aspects of CAS No. 2092120-37-9 is its role in the development of fluorinated protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their inhibition is a major strategy in drug design. The cyclopropane ring in this compound enhances its binding interactions with protease active sites, leading to the development of more potent and selective inhibitors. For instance, recent studies have demonstrated that derivatives of 1,2-cyclopropanedicarboxylic acid, 1-fluoro- exhibit significant inhibitory activity against certain proteases involved in inflammation and cancer progression.

Another area where this compound has shown promise is in the field of fluorescent probes for cellular imaging. The fluorine atom at the 1-position facilitates the development of probes that can be used to visualize biological processes in real-time. These probes are particularly useful for studying dynamic events such as protein-protein interactions and metabolic pathways. The structural rigidity provided by the cyclopropane ring ensures that these probes maintain their integrity under various cellular conditions, making them reliable tools for researchers.

The synthesis of CAS No. 2092120-37-9 involves multi-step organic transformations that highlight its synthetic utility. The introduction of the fluorine atom at the 1-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into novel ways to incorporate fluorine atoms into complex molecular frameworks.

In addition to its applications in drug discovery and imaging, 1,2-cyclopropanedicarboxylic acid, 1-fluoro- has been explored as a building block for materials science applications. The unique electronic properties of fluorinated cyclopropanes make them attractive for developing organic semiconductors and liquid crystals. Researchers have demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, making them suitable for use in next-generation electronic devices.

The growing interest in fluorinated cyclopropanes is reflected in the increasing number of patents and publications dedicated to their synthesis and applications. Companies specializing in fine chemicals have recognized the commercial potential of this class of compounds and are investing heavily in their development. This trend underscores the importance of compounds like CAS No. 2092120-37-9 in advancing both academic research and industrial applications.

Future research directions for 1,2-cyclopropanedicarboxylic acid, 1-fluoro- include exploring its potential as an intermediate in the synthesis of antiviral agents. The structural features of this compound make it an ideal candidate for developing inhibitors targeting viral proteases and polymerases. Preliminary studies have shown promising results when tested against certain viral strains, suggesting that further investigation could lead to novel antiviral therapies.

Moreover, the versatility of this compound allows it to be incorporated into diverse molecular architectures, enabling researchers to tailor its properties for specific applications. By modifying other functional groups or introducing additional substituents, scientists can create a library of derivatives with tailored biological activities. This flexibility makes CAS No. 2092120-37-9 a valuable tool for medicinal chemists seeking to develop innovative therapeutic agents.

In conclusion,1,2-Cyclopropanedicarboxylic acid, 1-fluoro- (CAS No. 2092120-37-9) is a multifaceted compound with significant potential across multiple disciplines within chemical biology and materials science. Its unique structural features and functional properties make it an indispensable tool for researchers aiming to develop novel drugs and advanced materials. As our understanding of fluorinated compounds continues to grow,CAS No. 2092120-37-9 will undoubtedly play a pivotal role in shaping the future landscape of scientific discovery.